Cas no 886-78-2 (1,4-Pentadien-3-one,1,5-di-2-thienyl-)

• Product Name: 1,4-Pentadien-3-one,1,5-di-2-thienyl-
• CAS No: 886-78-2
• MF: C₁₃H₁₀OS₂
• MW: 246.347900867462
• CID: 707360
• PubChem ID: 5399105
• Update Time: 2025-04-19

1,4-Pentadien-3-one,1,5-di-2-thienyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one,1,5-di-2-thienyl-
• 1,5-Bis-(2-thienyl)-1,4-pentadien-3-one
• 1,5-dithiophen-2-ylpenta-1,4-dien-3-one
• 1,4-Pentadien-3-one,1,5-di-2-thienyl
• 1,5-di-thiophen-2-yl-penta-1,4-dien-3-one
• (1E,4E)-1,5-dithiophen-2-ylpenta-1,4-dien-3-one
• GEO-00365
• 1,5-di(thiophen-2-yl)penta-1,4-dien-3-one
• HMS1367M22
• CHEMBL255963
• MFCD00111630
• (1E,4E)-1,5-bis(thiophen-2-yl)penta-1,4-dien-3-one
• (1E,4E)-1,5-di(2-thienyl)-1,4-pentadien-3-one
• (thienyl-2)vinylketone
• 886-78-2
• AKOS000513671
• 155669-26-4
• 10T-0823
• SCHEMBL5598741
• (1E,4E)-1,5-di(thiophen-2-yl)penta-1,4-dien-3-one

• Inchi： 1S/C13H10OS2/c14-11(5-7-12-3-1-9-15-12)6-8-13-4-2-10-16-13/h1-10H/b7-5+,8-6+
• InChI Key： IWLDEULFZPGROA-KQQUZDAGSA-N
• SMILES： S1C=CC=C1/C=C/C(/C=C/C1=CC=CS1)=O

Computed Properties

• Exact Mass: 246.01700
• Monoisotopic Mass: 246.01730729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.284
• Boiling Point: 419.4°C at 760 mmHg
• Flash Point: 207.4°C
• Refractive Index: 1.703
• PSA: 73.55000
• LogP: 4.10530